N-(2-Carboxyethyl)iminodiacetic acid
Overview
Description
N-(2-Carboxyethyl)iminodiacetic acid (CEIDA) is a bifunctional chelating agent that has been used in a variety of scientific research applications. It is a white, crystalline powder that is soluble in water and has a molecular weight of 221.2 g/mol. CEIDA is an important tool for scientists, as it can be used to selectively bind to metal ions and form complexes that are stable in a variety of conditions. CEIDA has been used in a variety of applications, including in lab experiments, biochemical and physiological studies, and more.
Mechanism of Action
Target of Action
N-(2-Carboxyethyl)iminodiacetic acid, also known as β-ADA (β-alanine diacetate), is an organic compound classified as an aminocarboxylic acid . The primary targets of this compound are cations with a charge number of at least +2, such as the “hard water forming” cations Ca²⁺ or Mg²⁺ . These cations play crucial roles in various biological processes, including signal transduction, enzyme function, and cell structure stability.
Mode of Action
The conjugate base of this compound is a tetradentate complexing agent . This means it can form 1:1 complexes with its target cations . By binding to these cations, it can influence their availability and activity within biological systems, thereby affecting various biochemical processes.
Pharmacokinetics
It’s worth noting that the compound is soluble in water , which could potentially influence its absorption and distribution within the body.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its solubility in water suggests that it could be more active in aqueous environments. Additionally, its biodegradability indicates that it could be broken down in certain environmental conditions, potentially affecting its stability and efficacy.
Advantages and Limitations for Lab Experiments
The use of N-(2-Carboxyethyl)iminodiacetic acid in lab experiments has several advantages. It is a relatively inexpensive reagent that is easily obtained, and it is also relatively stable in a variety of conditions. In addition, this compound is able to selectively bind to metal ions, allowing for the study of the interactions between metal ions and proteins, carbohydrates, and lipids. However, there are some limitations to the use of this compound in lab experiments. For example, the complex formed by this compound and metal ions can be difficult to break down, making it difficult to study the effects of metal ions on the structure and function of proteins.
Future Directions
There are a variety of potential future directions for the use of N-(2-Carboxyethyl)iminodiacetic acid in scientific research. For example, this compound could be used to study the effects of metal ions on the structure and function of proteins in more detail. In addition, this compound could be used to study the interactions between metal ions and other molecules, such as carbohydrates and lipids, in more detail. Finally, this compound could be used to study the effects of metal ions on the transport of molecules in cells.
Scientific Research Applications
N-(2-Carboxyethyl)iminodiacetic acid has been used in a variety of scientific research applications, including in lab experiments, biochemical and physiological studies, and more. In lab experiments, this compound can be used to selectively bind to metal ions and form complexes that are stable in a variety of conditions. In biochemical and physiological studies, this compound can be used to study the interactions between metal ions and proteins, as well as the effects of metal ions on the structure and function of proteins. This compound can also be used to study the interactions between metal ions and other molecules, such as carbohydrates and lipids.
Biochemical Analysis
Biochemical Properties
N-(2-Carboxyethyl)iminodiacetic acid plays a significant role in biochemical reactions as a tetradentate complexing agent. It forms 1:1 complexes with cations having a charge number of at least +2, such as calcium (Ca²⁺) and magnesium (Mg²⁺) . This property makes it useful in chelation therapy and in the removal of heavy metals from biological systems. The compound interacts with enzymes and proteins that require metal ions as cofactors, thereby influencing their activity and stability .
Cellular Effects
This compound affects various types of cells and cellular processes. It influences cell function by chelating essential metal ions, which can impact cell signaling pathways, gene expression, and cellular metabolism . For instance, the removal of calcium ions can affect signal transduction pathways that rely on calcium as a secondary messenger. Additionally, the compound’s interaction with metal-dependent enzymes can alter metabolic processes within the cell .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with metal ions and biomolecules. It acts as a chelating agent, forming stable complexes with metal ions, which can inhibit or activate enzymes depending on the metal ion involved . This chelation can lead to changes in gene expression by affecting transcription factors that require metal ions for their activity .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is stable under standard conditions but can degrade under extreme pH or temperature . Long-term studies have shown that it remains effective in chelating metal ions over extended periods, although its efficiency may decrease with prolonged exposure to harsh conditions . These temporal effects are crucial for designing experiments and interpreting results in in vitro and in vivo studies .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it effectively chelates metal ions without causing significant toxicity . At high doses, it can lead to adverse effects such as metal ion deficiency and toxicity due to the excessive removal of essential metal ions . These dosage effects highlight the importance of optimizing the concentration of the compound in experimental settings .
Metabolic Pathways
This compound is involved in metabolic pathways that require metal ion chelation. It interacts with enzymes such as metalloproteases and metal-dependent oxidases, affecting their activity and the overall metabolic flux . The compound can also influence metabolite levels by altering the availability of metal ions required for enzymatic reactions .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions facilitate its localization to specific cellular compartments where metal ion chelation is needed . The compound’s distribution is influenced by its affinity for different metal ions and the presence of specific transport mechanisms .
Subcellular Localization
This compound localizes to subcellular compartments where it exerts its chelating activity . It may be directed to specific organelles such as mitochondria or the endoplasmic reticulum, depending on the presence of targeting signals or post-translational modifications . This subcellular localization is crucial for its function in regulating metal ion homeostasis within the cell .
properties
IUPAC Name |
3-[bis(carboxymethyl)amino]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO6/c9-5(10)1-2-8(3-6(11)12)4-7(13)14/h1-4H2,(H,9,10)(H,11,12)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWRBFYBQPCJRRL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN(CC(=O)O)CC(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8074607 |
Source
|
| Record name | .beta.-Alanine, N,N-bis(carboxymethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8074607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6245-75-6 |
Source
|
| Record name | N-(2-Carboxyethyl)iminodiacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6245-75-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | beta-Alanine diacetic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006245756 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | .beta.-Alanine, N,N-bis(carboxymethyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | .beta.-Alanine, N,N-bis(carboxymethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8074607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,N-bis(carboxymethyl)-β-alanine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.782 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | .BETA.-ALANINE DIACETIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KOU355F9Z2 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
